Cas no 308349-86-2 (Benzoic acid, 3,5-bis(hexadecyloxy)-)

• Product Name: Benzoic acid, 3,5-bis(hexadecyloxy)-
• CAS No: 308349-86-2
• MF: C₃₉H₇₀O₄
• MW: 602.97071313858
• CID: 1444609
• PubChem ID: 71361289
• Update Time: 2025-04-20

Benzoic acid, 3,5-bis(hexadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(hexadecyloxy)-
• 3,5-dihexadecoxybenzoic acid
• DTXSID70785034
• 308349-86-2
• 3,5-BIS(HEXADECYLOXY)BENZOIC ACID
• SCHEMBL25327655

• Inchi： 1S/C39H70O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-42-37-33-36(39(40)41)34-38(35-37)43-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-35H,3-32H2,1-2H3,(H,40,41)
• InChI Key： JTIBXVCDHQQGJW-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=C(C=1)OCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 602.5277
• Monoisotopic Mass: 602.52741071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 33
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76